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Compound of Interest

Compound Name: 2-Chlorocinnamoyl chloride

CAS No.: 35086-82-9

Cat. No.: B3041727

Get Quote

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Perspective: Senior Application Scientist

In the realm of active pharmaceutical ingredient (API) development and advanced organic

synthesis, the strategic introduction of the 2-chlorocinnamoyl moiety is often a critical path. As a

Senior Application Scientist, I frequently encounter challenges related to the thermal stability

and moisture sensitivity of reactive acyl chlorides.

2-Chlorocinnamoyl chloride (CAS: 35086-82-9) is a highly versatile electrophile. However, its

conjugated double bond and highly reactive acyl chloride group necessitate precise thermal

control during synthesis and purification. This technical guide provides an authoritative, field-

tested framework for understanding its thermophysical properties, managing its reactivity, and

executing high-yield synthetic protocols.

Thermophysical Properties & Phase Behavior
Understanding the physical constants of 2-chlorocinnamoyl chloride is the first step in

designing a safe and high-yielding synthetic route. The molecule transitions from a solid to a
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liquid just above standard room temperature, which dictates how it must be handled and

transferred in the laboratory.

Table 1: Thermophysical Data of 2-Chlorocinnamoyl
Chloride

Parameter Value
Scientific Rationale /
Condition

CAS Number 35086-82-9
Unique registry identifier for 2-

chlorocinnamoyl chloride[1].

Molecular Formula C9H6Cl2O

Features an acyl chloride and

an ortho-chloro substituted

aromatic ring[1].

Melting Point 37 – 39 °C

White to yellowish crystalline

solid that melts with mild

heating (2)[2].

Boiling Point (Atmospheric) 257.5 °C

Measured at 760 mmHg.

Heating to this point risks

severe thermal degradation (3)

[3].

Boiling Point (Vacuum) 155 – 160 °C

Measured at 12 mmHg. The

standard required for safe,

non-destructive distillation[2].

Flash Point 85 °C (185 °F)

Closed-cup measurement.

Indicates moderate

flammability risk during

handling (4)[4].

Storage Temperature 2 – 8 °C

Refrigeration is mandatory to

suppress ambient moisture

hydrolysis (5)[5].

Causality Insight: The drastic difference between the atmospheric boiling point (257.5 °C) and

the vacuum boiling point (155–160 °C) is the most critical data point for a synthetic chemist.
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Subjecting the conjugated alkene system to temperatures exceeding 200 °C often induces

thermal polymerization or degradation of the acyl chloride. Vacuum distillation is not merely a

recommendation; it is a strict mechanistic requirement for preserving molecular integrity.

Chemical Reactivity & Downstream Applications
2-Chlorocinnamoyl chloride serves as a premium intermediate in the synthesis of

pharmaceuticals and agrochemicals. Its primary utility lies in its highly electrophilic carbonyl

carbon, which rapidly undergoes nucleophilic acyl substitution[3].

2-Chlorocinnamoyl
Chloride

Amide Derivatives + Amines
(Nucleophilic Acyl Sub)

Ester Derivatives + Alcohols
(Nucleophilic Acyl Sub)

2-Chlorocinnamic Acid
(Degradation)

 + H2O
(Hydrolysis)

Aryl Ketones

 + Arenes / AlCl3
(Friedel-Crafts)
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Figure 1: Primary reactivity pathways and downstream applications of 2-Chlorocinnamoyl
chloride.

Validated Experimental Protocol: Synthesis &
Purification
To ensure high yields (typically 75-90%)[3] and high purity, the conversion of 2-chlorocinnamic

acid to its corresponding acyl chloride using thionyl chloride (SOCl₂) is the industry standard.
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The following protocol is designed as a self-validating system, ensuring that each step provides

visual or physical feedback to the operator.

1. Reagent Charging
(2-Chlorocinnamic Acid)

2. SOCl2 Addition
(1.5:1 Molar Ratio)

 Inert Argon Atmosphere

3. Gradual Heating
(Ramp to 80°C)

 Control HCl/SO2 Evolution

4. Atmospheric Distillation
(Remove Excess SOCl2)

 Reaction Complete

5. Vacuum Distillation
(12 mmHg, 155-160°C)

 Prevent Thermal Degradation

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for 2-Chlorocinnamoyl chloride.

Step-by-Step Methodology
Phase 1: Thionyl Chloride-Mediated Conversion

Preparation: Charge a flame-dried, argon-purged round-bottom flask with 1.0 equivalent of 2-

chlorocinnamic acid.
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Stoichiometric Addition: Slowly add 1.5 equivalents of thionyl chloride (SOCl₂).

Causality Check: Why a 1.5:1 ratio? This specific stoichiometric excess ensures complete

conversion of the carboxylic acid[3]. The 0.5 equivalent excess acts as a localized solvent

during the initial phase and is easily removed later due to its low boiling point (76 °C),

avoiding the need for complex chromatographic separation.

Controlled Heating: Initiate magnetic stirring and apply gradual heating to 80 °C.

Causality Check: The reaction produces equimolar amounts of HCl and SO₂ gases. Rapid

heating causes violent effervescence, potentially leading to reaction mixture loss or

pressure buildup. Gradual ramping controls the gas evolution rate[3].

Validation Checkpoint: The cessation of visible gas bubbling indicates the completion of

the acyl chloride conversion.

Phase 2: Purification via Vacuum Distillation

Solvent Stripping: Equip the flask with a short-path distillation head. Distill off the unreacted

excess SOCl₂ at atmospheric pressure (vapor temperature ~76 °C).

Vacuum Application: Once the SOCl₂ is removed, allow the system to cool slightly, then

slowly apply a vacuum of 12 mmHg.

Product Distillation: Resume heating until the vapor temperature reaches 155–160 °C.

Collect the 2-chlorocinnamoyl chloride fraction as a clear to yellowish liquid that will slowly

crystallize upon cooling to room temperature (MP: 37–39 °C)[2].

Storage, Handling, and Stability
Because 2-chlorocinnamoyl chloride contains a highly electrophilic acyl group, it exhibits

extreme moisture sensitivity. Exposure to ambient humidity results in rapid hydrolysis back to 2-

chlorocinnamic acid, accompanied by the release of corrosive hydrogen chloride (HCl) gas.

Best Practices:

Temperature: Store strictly at 2–8 °C[5].
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Atmosphere: Flush the headspace of the storage vessel with dry argon or nitrogen before

sealing.

Handling: Always handle within a certified fume hood, utilizing appropriate PPE (gloves,

goggles) to protect against its corrosive nature and flash point of 85 °C[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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